Cas no 1352397-46-6 (Methyl 3,5-difluoro-2-methylbenzoate)

Methyl 3,5-difluoro-2-methylbenzoate structure
1352397-46-6 structure
Product Name:Methyl 3,5-difluoro-2-methylbenzoate
CAS No:1352397-46-6
MF:C9H8F2O2
MW:186.155429840088
CID:4951148
PubChem ID:74890536
Update Time:2024-03-01

Methyl 3,5-difluoro-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3,5-difluoro-2-methylbenzoate
    • Inchi: 1S/C9H8F2O2/c1-5-7(9(12)13-2)3-6(10)4-8(5)11/h3-4H,1-2H3
    • InChI Key: ROPQHLXUPDZTOW-UHFFFAOYSA-N
    • SMILES: FC1=CC(=CC(C(=O)OC)=C1C)F

Computed Properties

  • Exact Mass: 186.04923582g/mol
  • Monoisotopic Mass: 186.04923582g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 26.3

Methyl 3,5-difluoro-2-methylbenzoate Pricemore >>

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